N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-[1-(3,4-dimethoxyphenyl)ethyl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C18H22N2O4/c1-12(13-5-10-16(23-3)17(11-13)24-4)19-18(21)20-14-6-8-15(22-2)9-7-14/h5-12H,1-4H3,(H2,19,20,21)
• InChI Key: QVWUJVFMWRYXFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)urea, also known as DMPEA-4-MeO-PhU, is a compound that has gained attention in recent years due to its potential applications in scientific research. This urea derivative is synthesized through a multi-step process and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU acts as a partial agonist at the 5-HT2A receptor, which is a subtype of serotonin receptor. It has been shown to increase the activity of this receptor, leading to changes in the levels of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. These changes can affect mood, cognition, and behavior, making N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU a potential candidate for the treatment of various neuropsychiatric disorders.
Biochemical and Physiological Effects:
N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine, leading to changes in mood, cognition, and behavior. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU is its potential as a research tool in the field of neuroscience. Its ability to modulate the activity of serotonin receptors makes it a potential candidate for the treatment of various neuropsychiatric disorders. However, one of the limitations of N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU is its relatively low potency compared to other compounds that target the same receptors.

Future Directions

There are several future directions for the research of N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU. One potential direction is to investigate its potential as a treatment for various neuropsychiatric disorders, including depression, anxiety, and schizophrenia. Another potential direction is to investigate its potential as a research tool in the field of neuroscience, particularly in the study of the mechanisms underlying neuropsychiatric disorders. Additionally, further research could be conducted to optimize the synthesis of N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU and to develop more potent analogs of this compound.
In conclusion, N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU is a compound that has shown promising results in various scientific research fields. Its potential applications in the field of neuroscience make it a potential candidate for the treatment of various neuropsychiatric disorders. Further research is needed to investigate its potential as a treatment and research tool, as well as to optimize its synthesis and develop more potent analogs.

Synthesis Methods

The synthesis of N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU involves a series of chemical reactions starting from the reaction of 3,4-dimethoxyphenylacetonitrile with ethyl bromoacetate to form 1-(3,4-dimethoxyphenyl)ethyl 2-bromo-2-methylpropionate. This intermediate is then reacted with hydroxylamine hydrochloride to produce 1-(3,4-dimethoxyphenyl)ethyl 2-bromo-2-methylpropionohydroxamic acid. The final step involves the reaction of this intermediate with 4-methoxyphenylisocyanate to form N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU has been studied for its potential applications in various scientific research fields. One of the most significant applications is in the field of neuroscience, where it has been shown to modulate the activity of serotonin receptors. This modulation can lead to changes in mood, cognition, and behavior, making N-[1-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxyphenyl)ureaPhU a potential candidate for the treatment of various neuropsychiatric disorders.